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Compound of Interest

Compound Name: Flufenoxystrobin

Cat. No.: B1443345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the sample preparation and

analysis of the fungicide Flufenoxystrobin in soil and water matrices. The protocols are

designed to offer robust and reliable results for environmental monitoring and research

purposes.

Analysis of Flufenoxystrobin in Soil using
QuEChERS and LC-MS/MS
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely

adopted sample preparation technique that offers high recovery and efficiency for pesticide

analysis in complex matrices like soil.[1][2] This protocol outlines a modified QuEChERS

procedure coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for

the determination of Flufenoxystrobin.

Experimental Protocol
1. Sample Pre-treatment:

Air-dry the soil sample at room temperature and sieve it through a 2 mm mesh to remove

large debris.
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For dry soil, weigh 10 g of the homogenized sample into a 50 mL centrifuge tube and add 10

mL of deionized water. Vortex for 1 minute and allow it to hydrate for 30 minutes. For moist

soil, the hydration step can be omitted.

2. Extraction:

Add 10 mL of acetonitrile to the soil sample in the centrifuge tube.

Add the appropriate QuEChERS extraction salt packet. A common composition is 4 g of

anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium chloride (NaCl).

Immediately cap the tube and shake it vigorously for 1 minute to ensure proper mixing and

prevent the agglomeration of salts.[1]

Centrifuge the tube at ≥4000 rpm for 5 minutes.[3]

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer 1 mL of the upper acetonitrile supernatant into a 2 mL d-SPE cleanup tube.

The d-SPE tube should contain a mixture of sorbents to remove interfering matrix

components. A common composition for soil analysis is 150 mg of anhydrous MgSO₄, 50 mg

of Primary Secondary Amine (PSA), and 50 mg of C18 sorbent.

Vortex the d-SPE tube for 1 minute to ensure thorough mixing of the extract with the

sorbents.

Centrifuge at high speed (e.g., ≥8000 rpm) for 5 minutes.

4. Final Extract Preparation and Analysis:

Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

The extract is now ready for analysis by LC-MS/MS.

Quantitative Data Summary
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While specific validation data for Flufenoxystrobin is not readily available in the provided

search results, the following table presents typical performance data for strobilurin fungicides

and other pesticides in soil using the QuEChERS method, which can be used as a guideline for

method validation.

Parameter Typical Value Reference

Recovery 70-120% [3]

Relative Standard Deviation

(RSD)
≤ 20% [3]

Limit of Quantification (LOQ) 0.01 - 0.05 mg/kg

Limit of Detection (LOD) 0.005 - 0.02 mg/kg

Analysis of Flufenoxystrobin in Water using Solid-
Phase Extraction (SPE) and LC-MS/MS
Solid-Phase Extraction (SPE) is a highly effective technique for the extraction and pre-

concentration of pesticides from aqueous samples.[3] This protocol details an SPE method for

the analysis of Flufenoxystrobin in water, followed by LC-MS/MS detection.

Experimental Protocol
1. Sample Pre-treatment:

Collect water samples in clean glass bottles.

Filter the water sample through a 0.45 µm filter to remove any suspended particulate matter.

2. Solid-Phase Extraction (SPE):

Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL

of methanol followed by 5 mL of deionized water through the cartridge. Do not allow the

cartridge to dry out.
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Sample Loading: Load 100 mL of the filtered water sample onto the conditioned SPE

cartridge at a flow rate of approximately 5 mL/min.

Washing: After loading the entire sample, wash the cartridge with 5 mL of deionized water to

remove any polar interferences.

Drying: Dry the cartridge under a gentle stream of nitrogen or by applying a vacuum for 10-

15 minutes to remove residual water.

3. Elution:

Elute the retained Flufenoxystrobin from the cartridge with 6 mL of acetonitrile.

Collect the eluate in a clean collection tube.

4. Final Extract Preparation and Analysis:

Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

Reconstitute the residue in 1 mL of a suitable solvent mixture (e.g., acetonitrile/water, 50:50,

v/v).

Vortex the reconstituted sample and filter it through a 0.22 µm syringe filter into an

autosampler vial for LC-MS/MS analysis.

Quantitative Data Summary
Similar to the soil analysis, specific validation data for Flufenoxystrobin in water is limited in

the provided search results. The following table provides typical performance data for pesticide

analysis in water using SPE, which can serve as a reference for method validation.
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Parameter Typical Value Reference

Recovery 80-115% [4]

Relative Standard Deviation

(RSD)
≤ 15% [4]

Limit of Quantification (LOQ) 0.01 - 0.1 µg/L [5]

Limit of Detection (LOD) 0.005 - 0.05 µg/L [5]

Visualized Experimental Workflows
To further clarify the sample preparation procedures, the following diagrams illustrate the

experimental workflows for both soil and water analysis.

Soil Sample Preparation Workflow (QuEChERS)

1. Soil Sample
(10 g homogenized)

2. Add Water (if dry)
& Hydrate

3. Add Acetonitrile
(10 mL)

4. Add QuEChERS Salts
(e.g., MgSO4, NaCl)

5. Shake Vigorously
(1 min)

6. Centrifuge
(≥4000 rpm, 5 min)

7. Collect Supernatant
(1 mL)

8. d-SPE Cleanup
(MgSO4, PSA, C18)

9. Vortex
(1 min)

10. Centrifuge
(≥8000 rpm, 5 min)

11. Filter
(0.22 µm) 12. LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for Flufenoxystrobin analysis in soil.

Water Sample Preparation Workflow (SPE)

1. Water Sample
(100 mL, filtered)

2. SPE Cartridge Conditioning
(Methanol, Water)

3. Sample Loading
(~5 mL/min)

4. Washing
(Deionized Water)

5. Drying
(Nitrogen stream)

6. Elution
(Acetonitrile)

7. Evaporation
(to dryness)

8. Reconstitution
(Acetonitrile/Water)

9. Filter
(0.22 µm) 10. LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for Flufenoxystrobin analysis in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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